N-(3,5-dimethylphenyl)-N'-2-pyridinylthiourea

• IUPAC Name: 1-(3,5-dimethylphenyl)-3-pyridin-2-ylthiourea
• InChI: InChI=1S/C14H15N3S/c1-10-7-11(2)9-12(8-10)16-14(18)17-13-5-3-4-6-15-13/h3-9H,1-2H3,(H2,15,16,17,18)
• InChI Key: YNUKFHCQPMDEIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=S)NC2=CC=CC=N2)C
• Molecular Formula: C14H15N3S
• Molecular Weight: 257.36 g/mol

Description

N-(3,5-dimethylphenyl)-N'-2-pyridinylthiourea, also known as DMPT, is a chemical compound that has gained significant attention in the scientific community due to its various applications. DMPT is a thiourea derivative that has been synthesized through several methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

N-(3,5-dimethylphenyl)-N'-2-pyridinylthiourea is believed to work by increasing the release of the hormone gonadotropin-releasing hormone (GnRH) in the hypothalamus, which in turn stimulates the release of luteinizing hormone (LH) and follicle-stimulating hormone (FSH) from the pituitary gland. This mechanism of action has been studied extensively in fish and has been found to be an effective method for enhancing growth and development.
Biochemical and Physiological Effects:
N-(3,5-dimethylphenyl)-N'-2-pyridinylthiourea has been found to have several biochemical and physiological effects, including the stimulation of appetite and the enhancement of growth and development in aquatic species. N-(3,5-dimethylphenyl)-N'-2-pyridinylthiourea has also been found to increase the levels of certain hormones in the body, including LH and FSH, which play important roles in reproductive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3,5-dimethylphenyl)-N'-2-pyridinylthiourea in lab experiments is its ability to enhance the growth and development of aquatic species, making it a valuable tool for research in the field of aquaculture. However, N-(3,5-dimethylphenyl)-N'-2-pyridinylthiourea has some limitations, including its potential toxicity and the need for careful handling and storage to ensure the purity of the final product.

Future Directions

There are several future directions for research on N-(3,5-dimethylphenyl)-N'-2-pyridinylthiourea, including the development of new synthesis methods to improve the purity and yield of the final product. Additionally, further studies are needed to fully understand the mechanism of action of N-(3,5-dimethylphenyl)-N'-2-pyridinylthiourea and its potential applications in other areas of scientific research, such as plant growth regulation and reproductive function in mammals. Finally, research is needed to determine the potential environmental impact of N-(3,5-dimethylphenyl)-N'-2-pyridinylthiourea and its use in aquaculture.

Synthesis Methods

N-(3,5-dimethylphenyl)-N'-2-pyridinylthiourea can be synthesized through several methods, including the reaction of 3,5-dimethylaniline with 2-chloropyridine, followed by the reaction with thiourea. Another method involves the reaction of 3,5-dimethylaniline with 2-pyridyl isothiocyanate, followed by the reaction with ammonia. The synthesis of N-(3,5-dimethylphenyl)-N'-2-pyridinylthiourea is a complex process that requires careful attention to detail to ensure the purity of the final product.

Scientific Research Applications

N-(3,5-dimethylphenyl)-N'-2-pyridinylthiourea has been studied for its potential applications in scientific research, particularly in the field of agriculture. N-(3,5-dimethylphenyl)-N'-2-pyridinylthiourea has been found to be an effective feed attractant for fish, and it has been used to enhance the growth and development of various aquatic species. N-(3,5-dimethylphenyl)-N'-2-pyridinylthiourea has also been studied for its potential as a plant growth regulator, as it has been found to increase plant growth and yield in several crop species.